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Compound of Interest |

Compound Name: Deca-1,4,9-triene

CAS No.: 10124-98-8

Cat. No.: B1669985

\ J

Executive Safety Directive

Deca-1,4,9-triene (CAS: 10124-98-8) presents a dual-hazard profile often underestimated in
standard organic synthesis workflows. While primarily regulated as a Flammable Liquid
(Category 3), its specific molecular architecture—containing a skipped diene (1,4-diene)
system—classifies it as a conditional peroxide former.

Immediate Action Required:

e Do NOT consolidate into bulk solvent waste without prior peroxide testing if the container has
been opened for >6 months.

e Do NOT dispose of via sink or sanitary sewer.
e Segregate from strong oxidizers and acidic waste streams immediately.

Chemical Profile & Hazard Logic

To handle this chemical safely, you must understand the causality of its instability. Unlike simple
alkenes, Deca-1,4,9-triene possesses a bis-allylic methylene group at the C3 position
(between the C1 and C4 double bonds).

The hydrogen atoms at C3 are significantly more acidic (bond dissociation energy ~75
kcal/mol) than typical allylic hydrogens. This makes them highly susceptible to radical
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abstraction by atmospheric oxygen, initiating an autoxidation cycle that forms potentially
explosive hydroperoxides.

Property Value Operational Implication

Hydrocarbon; immiscible with

Molecular Formula CioH1e
water.
] Lighter than water; forms
Molecular Weight 136.23 g/mol _
surface slicks.
_ Floats on aqueous layers;
Density ~0.77 g/mL o
aspiration hazard.
) Flammable. Ground all transfer
Flash Point ~45-55°C (Est.) )
equipment.
N ] - Use organic absorbents
Solubility Lipophilic o ]
(vermiculite/pads) for spills.
o o Mandatory testing before
Reactivity Peroxidizable

distillation or disposal.

Pre-Disposal Characterization Protocol

Before moving the reagent to the waste stream, you must validate its stability. This is a self-
validating safety loop.

Step 1: Visual Inspection

Check the container for:

o Crystals formation around the cap (indicates severe polymerization/peroxides). STOP if
found. Contact EHS immediately.

o Cloudiness or phase separation.

Step 2: Peroxide Quantification
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» Reagent: Potassium lodide (KI) starch paper or colorimetric peroxide strips (0-100 ppm
range).

e Procedure: Dip strip into the solvent.
o < 20 ppm: Safe for standard disposal.
o 20 - 100 ppm: Must be treated (reduced) before disposal.

o > 100 ppm: High Risk. Do not move container. Contact EHS for stabilization.

Step 3: Peroxide Quenching (If 20-100 ppm)

If peroxides are detected, you must break the oxygen-oxygen bond chemically.
e Add Ferrous Sulfate (FeSOa4) solution (acidified) or Sodium Bisulfite to the solvent.
e Stir gently for 30 minutes.

o Retest with strips to confirm < 10 ppm peroxide levels.

Disposal Workflow & Decision Tree

Once the chemical is verified stable, follow this logic for final disposition.

Waste Stream Classification

e Primary Stream: Non-Halogenated Organic Solvents.[1][2][3][4]

o EPA Waste Code (Typical): D001 (Ignitable).

Packaging Requirements

o Container: High-Density Polyethylene (HDPE) carboy or original glass amber bottle.
o Headspace: Leave 10% headspace to allow for vapor expansion.

e Labeling: Must read "Hazardous Waste - Flammable - Deca-1,4,9-triene."
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Operational Logic Diagram

The following diagram illustrates the critical decision points for disposing of Deca-1,4,9-triene,
ensuring no unstable material enters the bulk waste stream.

Waste Deca-1,4,9-triene
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Figure 1: Decision matrix for the safe disposal of Deca-1,4,9-triene, emphasizing the critical
peroxide testing loop.

Emergency Contingencies
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In the event of a spill during transfer:

o Evacuate & Ventilate: Immediate area. Vapors are heavier than air and may travel to ignition
sources.

e PPE: Nitrile gloves are generally splash-resistant, but PVA (Polyvinyl alcohol) or Viton gloves
offer superior resistance for prolonged cleanup of C10 hydrocarbons.

» Containment: Do not use paper towels (combustible). Use vermiculite, sand, or activated
charcoal pads.

» Disposal of Spill Material: Collect absorbed material into a wide-mouth jar, seal, and label as
"Debris contaminated with Flammable Solvent."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Disposal Guide: Deca-1,4,9-triene].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669985#deca-1-4-9-triene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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